Cas no 1214344-07-6 (Methyl 2-(pyridin-4-yl)-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-(pyridin-4-yl)-5-(trifluoromethyl)benzoate
• CAS No: 1214344-07-6
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4955248
• Update Time: 2025-10-30

Methyl 2-(pyridin-4-yl)-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(pyridin-4-yl)-5-(trifluoromethyl)benzoate
• Methyl 2-(pyridin-4-yl)-5-(trifluoromethyl)benzoate

• Inchi： 1S/C14H10F3NO2/c1-20-13(19)12-8-10(14(15,16)17)2-3-11(12)9-4-6-18-7-5-9/h2-8H,1H3
• InChI Key： DLRQFBLZDQTROO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=CN=CC=2)=C(C(=O)OC)C=1)(F)F

Computed Properties

• Exact Mass: 281.066
• Monoisotopic Mass: 281.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 2-(pyridin-4-yl)-5-(trifluoromethyl)benzoate

Research Brief on Methyl 2-(pyridin-4-yl)-5-(trifluoromethyl)benzoate (CAS: 1214344-07-6)

Methyl 2-(pyridin-4-yl)-5-(trifluoromethyl)benzoate (CAS: 1214344-07-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its pyridine and trifluoromethyl functional groups, has been the subject of recent studies due to its potential applications in the development of novel therapeutic agents. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, making this molecule a promising candidate for further investigation.

Recent research has focused on the synthesis and biological evaluation of Methyl 2-(pyridin-4-yl)-5-(trifluoromethyl)benzoate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as an intermediate in the synthesis of kinase inhibitors. Kinases are a critical target in cancer therapy, and the ability of this compound to serve as a building block for potent inhibitors highlights its importance in drug development. The study reported a high yield synthesis route, optimizing reaction conditions to improve scalability and purity.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's role in modulating protein-protein interactions (PPIs). PPIs are increasingly recognized as valuable targets for therapeutic intervention, particularly in diseases such as neurodegeneration and cancer. The researchers found that Methyl 2-(pyridin-4-yl)-5-(trifluoromethyl)benzoate exhibits a unique binding affinity for specific protein domains, suggesting its potential as a scaffold for PPI inhibitors. Further structural-activity relationship (SAR) studies are underway to optimize its binding properties.

In addition to its applications in kinase and PPI inhibition, Methyl 2-(pyridin-4-yl)-5-(trifluoromethyl)benzoate has also been investigated for its antimicrobial properties. A 2023 study in the European Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the trifluoromethyl group was found to enhance the compound's penetration through bacterial cell membranes, a critical factor in its antimicrobial efficacy.

Despite these promising findings, challenges remain in the development of Methyl 2-(pyridin-4-yl)-5-(trifluoromethyl)benzoate as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on derivatization and formulation strategies to overcome these limitations. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, Methyl 2-(pyridin-4-yl)-5-(trifluoromethyl)benzoate (CAS: 1214344-07-6) represents a versatile and promising compound in the field of medicinal chemistry. Its applications in kinase inhibition, protein-protein interaction modulation, and antimicrobial activity underscore its potential as a key player in drug discovery. Continued research and development efforts will be essential to fully realize its therapeutic potential and address existing challenges.